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Compound of Interest

Compound Name: S14063

Cat. No.: B1680366 Get Quote

For researchers and scientists in the field of drug development, the precise preparation of

compound stock solutions is a critical first step in ensuring experimental accuracy and

reproducibility. This guide provides a comprehensive technical support center for S14063, a

potent 5-HT1A receptor antagonist, to address common challenges encountered during the

preparation of its stock solutions.

It is important to note that "S14063" is likely a specific supplier's designation for the compound

more commonly known as WAY-100635. For the purpose of this guide, we will refer to the

compound as S14063 (WAY-100635).

Frequently Asked Questions (FAQs)
Q1: What is S14063 and what are its key chemical properties?

A1: S14063 is a potent and selective 5-HT1A receptor antagonist. Its chemical name is N-[2-[4-

(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-yl]cyclohexanecarboxamide. Key identifiers

include:

CAS Number: 162760-96-5

Molecular Formula: C₂₅H₃₄N₄O₂

Molecular Weight: 422.56 g/mol (free base)
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Different salt forms, such as maleate (MW: 538.64 g/mol ) and hydrochloride, are also available

and may have different solubility characteristics.

Q2: What are the recommended solvents for preparing S14063 (WAY-100635) stock solutions?

A2: S14063 (WAY-100635) exhibits good solubility in several common laboratory solvents.

Dimethyl sulfoxide (DMSO) and ethanol are the most recommended organic solvents. The

solubility can vary depending on whether you are using the free base or a salt form.

Q3: My S14063 (WAY-100635) powder won't dissolve in water. What should I do?

A3: The free base form of S14063 (WAY-100635) is reported to have low to negligible solubility

in water.[1][2] If your protocol requires an aqueous solution, it is recommended to use a salt

form of the compound, such as WAY-100635 maleate or hydrochloride, which demonstrate

significantly higher water solubility.[3][4] Alternatively, a common technique is to first dissolve

the compound in a minimal amount of DMSO and then perform a serial dilution into your

aqueous buffer. Be mindful of the final DMSO concentration in your experiment, as it can affect

cell viability and experimental outcomes.

Q4: What are the recommended storage conditions for S14063 (WAY-100635) powder and

stock solutions?

A4: For long-term storage, the solid form of S14063 (WAY-100635) should be stored at -20°C,

desiccated.[5] For short-term storage, 0-4°C is acceptable.[5] Stock solutions are noted to be

unstable and it is often recommended to prepare them fresh.[6] If storage is necessary, it is

advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -80°C.[7]

Quantitative Data Summary
The solubility of S14063 (WAY-100635) can vary between its free base and salt forms. The

following tables summarize the available solubility data.

Table 1: Solubility of S14063 (WAY-100635) Free Base
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Solvent Solubility Citations

DMSO ≥80 mg/mL [5]

85 mg/mL [1]

66.67 mg/mL (with sonication) [8]

Ethanol ≥80 mg/mL [5]

85 mg/mL [1]

Water ≥16 mg/mL (conflicting data) [5]

Insoluble [1][2]

Table 2: Solubility of S14063 (WAY-100635) Salt Forms

Compound Form Solvent Solubility Citations

WAY-100635 maleate Water 13.47 mg/mL (25 mM) [3]

Soluble to 50 mM

DMSO 85 mg/mL [2]

Ethanol 85 mg/mL [2]

WAY-100635

hydrochloride
Water Soluble [4]

DMSO Soluble [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of S14063 (WAY-100635) Free Base in

DMSO

Materials:

S14063 (WAY-100635) free base (MW: 422.56 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh out 4.23 mg of S14063 (WAY-100635) free base

powder using a calibrated analytical balance.

Solvent Addition: Add the weighed powder to a sterile vial. Add 1 mL of anhydrous DMSO to

the vial.

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid

dissolution if necessary.

Storage: For immediate use, this stock solution can be kept at 4°C. For long-term storage, it

is recommended to create single-use aliquots and store them at -80°C.
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Stock Solution Workflow

1. Weigh S14063
(WAY-100635)

2. Add Anhydrous
DMSO

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Vials

5. Store at -80°C

Click to download full resolution via product page

Stock Solution Preparation Workflow

Troubleshooting Guide
This troubleshooting guide addresses potential issues that may arise during the preparation

and use of S14063 (WAY-100635) stock solutions.
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Troubleshooting Logic

Issue Compound Precipitates in Aqueous Buffer

Potential Cause Low aqueous solubility of the free base.

Potential Cause Final DMSO concentration is too low to maintain solubility.

Solution Use a salt form (maleate or hydrochloride) with higher water solubility.

Solution Optimize the serial dilution protocol to ensure the final DMSO concentration is sufficient to keep the compound in solution, while remaining compatible with the experimental system.

Click to download full resolution via product page

Troubleshooting Precipitation Issues

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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